Cas no 80387-94-6 (Pafbg)

• Product Name: Pafbg
• CAS No: 80387-94-6
• MF: C₁₈H₂₆O₁₀
• MW: 402.393046855927
• CID: 985560
• Update Time: 2023-08-02

Pafbg Chemical and Physical Properties

Names and Identifiers

• phenyl-alpha-2-fucosyl-beta-D-galactoside
• PAFBG
• Phenyl 2-O-(6-deoxyhexopyranosyl)hexopyranoside
• beta-D-Galactopyranoside, phenyl 2-O-(6-deoxy-alpha-L-galactopyranosyl)-
• Pafbg

• Inchi： 1S/C18H26O10/c1-8-11(20)13(22)15(24)17(25-8)28-16-14(23)12(21)10(7-19)27-18(16)26-9-5-3-2-4-6-9/h2-6,8,10-24H,7H2,1H3/t8-,10+,11+,12-,13+,14-,15-,16+,17-,18+/m0/s1
• InChI Key： XUSMCHNFKFZYCZ-KHFTUBCFSA-N
• SMILES： O([C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](OC2C=CC=CC=2)O[C@H](CO)[C@@H]([C@@H]1O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 487
• XLogP3: -2
• Topological Polar Surface Area: 158